molecular formula C8H7BrFNO2 B11726632 2-Amino-2-(4-bromo-2-fluorophenyl)acetic acid CAS No. 500696-05-9

2-Amino-2-(4-bromo-2-fluorophenyl)acetic acid

Cat. No.: B11726632
CAS No.: 500696-05-9
M. Wt: 248.05 g/mol
InChI Key: PXTQJTFUZWXTCL-UHFFFAOYSA-N
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Description

2-Amino-2-(4-bromo-2-fluorophenyl)acetic acid is an organic compound that belongs to the class of amino acids It features a bromine and fluorine-substituted phenyl ring attached to an amino acetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-2-(4-bromo-2-fluorophenyl)acetic acid typically involves the following steps:

    Bromination and Fluorination: The starting material, phenylacetic acid, undergoes bromination and fluorination to introduce the bromine and fluorine atoms at the desired positions on the phenyl ring.

    Amination: The brominated and fluorinated phenylacetic acid is then subjected to amination to introduce the amino group.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions: 2-Amino-2-(4-bromo-2-fluorophenyl)acetic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert it into different reduced forms.

    Substitution: The bromine and fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

    Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

2-Amino-2-(4-bromo-2-fluorophenyl)acetic acid has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound can be used in studies involving enzyme interactions and protein modifications.

    Industry: The compound can be utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 2-Amino-2-(4-bromo-2-fluorophenyl)acetic acid exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

  • 2-Amino-2-(4-chloro-2-fluorophenyl)acetic acid
  • 2-Amino-2-(4-bromo-2-chlorophenyl)acetic acid
  • 2-Amino-2-(4-bromo-2-methylphenyl)acetic acid

Comparison: Compared to these similar compounds, 2-Amino-2-(4-bromo-2-fluorophenyl)acetic acid is unique due to the presence of both bromine and fluorine atoms on the phenyl ring. This combination of substituents can influence the compound’s reactivity, stability, and biological activity, making it distinct in its applications and effects.

Properties

CAS No.

500696-05-9

Molecular Formula

C8H7BrFNO2

Molecular Weight

248.05 g/mol

IUPAC Name

2-amino-2-(4-bromo-2-fluorophenyl)acetic acid

InChI

InChI=1S/C8H7BrFNO2/c9-4-1-2-5(6(10)3-4)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)

InChI Key

PXTQJTFUZWXTCL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Br)F)C(C(=O)O)N

Origin of Product

United States

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